Cas no 422564-21-4 (1-(Benzyloxy)-2-methoxy-3-vinylbenzene)

• Product Name: 1-(Benzyloxy)-2-methoxy-3-vinylbenzene
• CAS No: 422564-21-4
• MF: C₁₆H₁₆O₂
• MW: 240.297
• CID: 4670737
• PubChem ID: 23251754
• Update Time: 2025-11-05

1-(Benzyloxy)-2-methoxy-3-vinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-2-methoxy-3-vinylbenzene
• Benzene, 1-ethenyl-2-methoxy-3-(phenylmethoxy)-
• AKOS030621359
• 1-ethenyl-2-methoxy-3-phenylmethoxybenzene
• O10316
• DS-19877
• 422564-21-4

• Inchi： InChI=1S/C16H16O2/c1-3-14-10-7-11-15(16(14)17-2)18-12-13-8-5-4-6-9-13/h3-11H,1,12H2,2H3
• InChI Key： ZGEIZNMJAHKSOM-UHFFFAOYSA-N
• SMILES： COc2c(cccc2OCc1ccccc1)\C=C

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Boiling Point: 358.8±0.0 °C at 760 mmHg
• Flash Point: 140.1±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-(Benzyloxy)-2-methoxy-3-vinylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Benzyloxy)-2-methoxy-3-vinylbenzene

1-(Benzyloxy)-2-methoxy-3-vinylbenzene: A Comprehensive Overview

1-(Benzyloxy)-2-methoxy-3-vinylbenzene (CAS No. 422564-21-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its benzene ring substituted with three distinct functional groups: a benzyloxy group at position 1, a methoxy group at position 2, and a vinyl group at position 3. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The benzyloxy group in 1-(Benzyloxy)-2-methoxy-3-vinylbenzene contributes to the compound's aromaticity and enhances its stability. This group also plays a crucial role in modulating the electronic properties of the molecule, which is essential for its reactivity in chemical reactions. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices.

The methoxy group at position 2 introduces electron-donating effects, which can influence the compound's interaction with other molecules. This feature makes 1-(Benzyloxy)-2-methoxy-3-vinylbenzene a promising candidate for use in drug design, particularly in the development of bioactive compounds with specific targeting capabilities. Researchers have explored its potential as a precursor for synthesizing novel pharmaceutical agents with improved bioavailability and efficacy.

The vinyl group at position 3 adds another layer of complexity to this compound's structure. This group not only increases the molecule's unsaturation but also provides opportunities for further functionalization. Recent advancements in click chemistry have enabled scientists to utilize this compound as a building block for constructing larger, more intricate molecular frameworks. Such applications are particularly relevant in the field of nanotechnology, where precise control over molecular architecture is critical.

From a synthetic perspective, 1-(Benzyloxy)-2-methoxy-3-vinylbenzene can be synthesized through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications. For instance, palladium-catalyzed cross-coupling reactions have emerged as a highly efficient strategy for constructing this molecule.

In terms of biological activity, 1-(Benzyloxy)-2-methoxy-3-vinylbenzene has shown potential as an anti-inflammatory agent in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory pathways suggests that it could serve as a lead compound for developing new therapeutic agents. Furthermore, its unique structure allows for further modification to enhance its pharmacokinetic properties, such as absorption and metabolism.

The versatility of 1-(Benzyloxy)-2-methoxy-3-vinylbenzene extends beyond pharmacology into materials science. Its aromatic system and functional groups make it an ideal candidate for use in the development of advanced materials, such as conductive polymers and sensors. Recent research has demonstrated its potential as an electroactive material in flexible electronics, where its stability and conductivity are highly valued.

In conclusion, 1-(Benzyloxy)-2-methoxy-3-vinylbenzene (CAS No. 422564-21-4) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key molecule for future innovations. As research continues to uncover new possibilities for this compound, its role in both academic and industrial settings is likely to grow even further.